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Compound of Interest

Compound Name: MRTX1133

Cat. No.: B8221346 Get Quote

For researchers and scientists at the forefront of drug development, the proper handling and

disposal of investigational compounds like MRTX1133, a potent KRAS G12D inhibitor, is a

critical component of laboratory safety and environmental responsibility.[1][2] Adherence to

established protocols for hazardous waste management is essential to mitigate risks and

ensure compliance with regulatory standards.[1][3] This guide provides a comprehensive, step-

by-step approach to the safe disposal of MRTX1133, ensuring the protection of laboratory

personnel and the environment.

Immediate Safety and Handling Protocols
Before beginning any procedure that involves MRTX1133, it is imperative to be familiar with its

hazard profile and the necessary safety precautions. The Safety Data Sheet (SDS) for

MRTX1133 indicates that the compound can cause skin and serious eye irritation.[4][5]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times.
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Parameter Specification Source

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[5]

Personal Protective Equipment

(PPE)

Chemical safety goggles or

face shield, nitrile gloves, and

a lab coat are mandatory.

[1]

First Aid: Skin Contact

Immediately wash the affected

area with soap and copious

amounts of water and remove

contaminated clothing.

[1]

First Aid: Eye Contact

Flush eyes with plenty of water

for at least 15 minutes, lifting

the upper and lower eyelids

occasionally. Seek immediate

medical attention.

[1]

First Aid: Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

oxygen. Seek medical

attention.

[1]

First Aid: Ingestion

Do NOT induce vomiting.

Rinse mouth with water and

seek immediate medical

attention.

[1]

Storage Store at -20°C. [6]

Step-by-Step Disposal Protocol for MRTX1133
The disposal of MRTX1133 must be managed as hazardous chemical waste.[1] Do not dispose

of this compound down the drain or in regular trash.[1] The following steps outline the proper

procedure for the disposal of MRTX1133 waste.
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1. Waste Segregation:

All materials contaminated with MRTX1133, including solid waste (e.g., gloves, pipette tips,

empty vials) and liquid waste (e.g., solutions containing the inhibitor), must be segregated

from non-hazardous waste.[1]

Use designated, clearly labeled, and sealed containers for MRTX1133 waste.[1]

2. Container Selection and Labeling:

Choose a container that is compatible with the physical and chemical properties of the waste

(e.g., glass or plastic for liquids, puncture-resistant containers for sharps).[3]

All waste containers must be affixed with a "Hazardous Waste" label.[3]

The label must include the full chemical name, "MRTX1133," and the date the waste was

first added to the container.[1]

3. Waste Storage:

Store hazardous waste containers in a designated and secure Satellite Accumulation Area

(SAA).[3]

The SAA should be away from general lab traffic and have secondary containment to prevent

spills.[1][3]

Ensure compliance with your institution's Environmental Health and Safety (EHS) office

regarding storage time limits.[1]

4. Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.[1][3]

Provide them with a completed Chemical Waste Disposal Request Form, if required.[3]

All investigational drugs collected by hazardous materials services are typically consolidated

and transported to an EPA-permitted incinerator.[3]
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MRTX1133 Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of MRTX1133 waste.
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Preparation & Handling

Waste Generation

Labeling & Storage

Final Disposal

Start: Handling MRTX1133

Wear Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Ensure Spill Kit is Accessible

MRTX1133 Waste Generated

Liquid Waste?

Collect in a sealed,
compatible liquid waste container.

Yes

Collect in a designated,
sealed solid waste container.

No (Solid)

Label Container:
- 'Hazardous Waste'

- 'MRTX1133'
- Accumulation Start Date

Store in designated
Satellite Accumulation Area (SAA)

with secondary containment.

Contact Environmental Health & Safety (EHS)
for waste pickup.

End: Waste Disposed by
Certified Vendor

Click to download full resolution via product page

Caption: Workflow for the safe disposal of MRTX1133 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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